Cas no 230972-02-8 (1-(5-Morpholinothiophen-2-Yl)Ethanone)

• Product Name: 1-(5-Morpholinothiophen-2-Yl)Ethanone
• CAS No: 230972-02-8
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD09998269
• CID: 1413164
• PubChem ID: 15437214
• Update Time: 2025-06-10

1-(5-Morpholinothiophen-2-Yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-morpholin-4-ylthiophen-2-yl)ethanone
• 2-acetyl-5-morpholin-4-ylthiophene
• 2-acetyl-5-morpholinothiophene
• AGN-PC-00P8OK
• CTK5J9695
• AR3446
• 1-[5-(4-morpholinyl)-2-thienyl]ethanone
• Ethanone, 1-[5-(4-morpholinyl)-2-thienyl]-
• AG-A-15373
• 1-[5-(morpholin-4-yl)-2-thienyl]ethanone
• 1-(5-MORPHOLINOTHIOPHEN-2-YL)ETHANONE
• SureCN3127062
• 5-Acetyl-2-morpholinothiophene
• AS-45609
• 1-(5-Morpholinothiophen-2-yl)ethan-1-one
• CS-0171642
• AKOS022671140
• A912666
• SCHEMBL3127062
• DB-328831
• 230972-02-8
• 1-[5-(Morpholin-4-yl)thiophen-2-yl]ethan-1-one
• MFCD09998269
• DTXSID30572765
• 1-(5-Morpholinothiophen-2-Yl)Ethanone

• MDL： MFCD09998269
• Inchi： 1S/C10H13NO2S/c1-8(12)9-2-3-10(14-9)11-4-6-13-7-5-11/h2-3H,4-7H2,1H3
• InChI Key： KGKILYSCKBSZBF-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1N1CCOCC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

1-(5-Morpholinothiophen-2-Yl)Ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-(5-Morpholinothiophen-2-Yl)Ethanone

1-(5-Morpholinothiophen-2-Yl)Ethanone: A Comprehensive Overview

1-(5-Morpholinothiophen-2-Yl)Ethanone (CAS No. 230972-02-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholinothiophene moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 1-(5-Morpholinothiophen-2-Yl)Ethanone consists of a thiophene ring substituted with a morpholine group and an acetyl moiety. The thiophene ring, known for its aromaticity and electron-rich nature, contributes to the compound's stability and reactivity. The morpholine group, a six-membered heterocyclic ring containing an oxygen atom, imparts additional polarity and solubility properties, making the compound suitable for various biological environments.

Recent studies have highlighted the potential of 1-(5-Morpholinothiophen-2-Yl)Ethanone in several therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This property makes 1-(5-Morpholinothiophen-2-Yl)Ethanone a promising candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 1-(5-Morpholinothiophen-2-Yl)Ethanone has shown potential as an antitumor agent. Studies conducted by researchers at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 1-(5-Morpholinothiophen-2-Yl)Ethanone could be further developed as a novel anticancer agent with a unique mechanism of action.

The pharmacokinetic properties of 1-(5-Morpholinothiophen-2-Yl)Ethanone have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a moderate half-life, which are crucial parameters for drug development. Additionally, it exhibits low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery and development, the synthesis and optimization of 1-(5-Morpholinothiophen-2-Yl)Ethanone-based derivatives have been an active area of research. Chemists have explored various structural modifications to enhance the compound's potency, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups on the thiophene ring or modifying the morpholine moiety has led to the identification of several analogs with improved biological activities.

The clinical potential of 1-(5-Morpholinothiophen-2-Yl)Ethanone is further supported by ongoing clinical trials. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, paving the way for more advanced clinical studies. Researchers are currently evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Preliminary results from these trials are promising and suggest that this compound could offer new therapeutic options for patients suffering from these conditions.

Beyond its direct therapeutic applications, 1-(5-Morpholinothiophen-2-Yl)Ethanone has also been used as a tool compound in academic research to study various biological processes. Its ability to modulate specific enzymes and signaling pathways makes it a valuable probe for understanding disease mechanisms at a molecular level. This dual role as both a therapeutic agent and a research tool underscores its significance in the broader context of biomedical research.

In conclusion, 1-(5-Morpholinothiophen-2-Yl)Ethanone (CAS No. 230972-02-8) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.